N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H24N2O5S2/c1-4-27(22,23)21-11-5-6-15-7-8-16(13-18(15)21)20-28(24,25)19-10-9-17(26-3)12-14(19)2/h7-10,12-13,20H,4-6,11H2,1-3H3
• InChI Key: GAGKGGJGFGQPIY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)C
• Molecular Formula: C19H24N2O5S2
• Molecular Weight: 424.5 g/mol

Description

The compound contains several functional groups including an ethylsulfonyl group, a tetrahydroquinoline ring, a methoxy group, and a benzenesulfonamide group. These functional groups could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through nucleophilic substitution reactions, sulfonamidation reactions, and other organic transformations.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the tetrahydroquinoline ring and the benzenesulfonamide group. The presence of the ethylsulfonyl and methoxy groups could potentially influence the compound’s polarity and reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the ethylsulfonyl, methoxy, and benzenesulfonamide groups. These groups could potentially participate in a variety of chemical reactions, including nucleophilic substitutions and other types of organic transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the ethylsulfonyl and methoxy groups could potentially influence the compound’s solubility, polarity, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not known without additional context such as its intended use or target biological system.

Future Directions

The future research directions for this compound would depend on its intended use and observed properties. Potential areas of interest could include exploring its reactivity, studying its potential biological activity, and optimizing its synthesis.